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Compound of Interest

Compound Name: GR 64349

Cat. No.: B549517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the recommended storage conditions,

biological activity, and experimental protocols for GR 64349, a potent and selective tachykinin

NK2 receptor agonist.

Product Information
Product Name: GR 64349

Biological Activity: GR 64349 is a potent and selective agonist for the tachykinin NK2

receptor. It exhibits over 1000-fold and 300-fold selectivity for the NK2 receptor over the NK1

and NK3 receptors, respectively.[1][2] GR 64349 has been shown to be active in vivo.[1][2]

Recommended Storage Conditions
Proper storage of GR 64349 is crucial for maintaining its stability and activity. The following

table summarizes the recommended storage conditions for both the solid compound and

solutions.
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Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C Up to 1 year
Store in a dry, dark

place.

-80°C Up to 2 years For long-term storage.

In Solvent -20°C Up to 1 month

-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

Signaling Pathway
GR 64349 exerts its effects by activating the tachykinin NK2 receptor, a G protein-coupled

receptor (GPCR). The NK2 receptor is known to couple to two primary signaling pathways: the

Gq/11 pathway and the Gs pathway.

Gq/11 Pathway: Activation of the Gq/11 pathway by GR 64349 leads to the stimulation of

phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2)

into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on

the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+).

Gs Pathway: The NK2 receptor can also couple to Gs proteins, which activate adenylyl

cyclase (AC). Adenylyl cyclase then catalyzes the conversion of ATP to cyclic AMP (cAMP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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